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Compound of Interest

Compound Name: Methyl 3-methoxy-2-naphthoate

Cat. No.: B088097 Get Quote

An In-depth Technical Guide to Methyl 3-methoxy-2-naphthoate

Abstract
This technical guide provides a comprehensive overview of Methyl 3-methoxy-2-naphthoate,

a chemical compound of interest in organic synthesis and as an intermediate for various

functional materials. This document details its structural information, physicochemical

properties, a detailed experimental protocol for its synthesis, and its canonical SMILES

representation. A key feature of this guide is the visualization of its synthetic pathway, rendered

using the DOT language for clarity and reproducibility. This guide is intended for researchers,

chemists, and professionals in the field of drug development and material science.

Structural Information and Properties
Methyl 3-methoxy-2-naphthoate is an ester derivative of 3-methoxy-2-naphthoic acid.[1] Its

core structure consists of a naphthalene ring substituted with a methoxy group at the 3-position

and a methyl ester group at the 2-position.

Table 1: Physicochemical and Structural Properties of Methyl 3-methoxy-2-naphthoate
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Property Value Source

IUPAC Name
methyl 3-methoxynaphthalene-

2-carboxylate
PubChem[2]

Molecular Formula C13H12O3 PubChem[2]

Molecular Weight 216.23 g/mol PubChem[2]

CAS Number 13041-60-6 PubChem[2]

Appearance
White to Light yellow powder to

crystal
TCI America

Melting Point 48-51 °C LookChem[1]

Boiling Point 217 °C / 30mmHg LookChem[1]

InChI

InChI=1S/C13H12O3/c1-15-

12-8-10-6-4-3-5-9(10)7-

11(12)13(14)16-2/h3-8H,1-2H3

PubChem[2]

InChIKey
MPLSAOVNAXJHHI-

UHFFFAOYSA-N
PubChem[2]

SMILES String
The Simplified Molecular-Input Line-Entry System (SMILES) representation for Methyl 3-
methoxy-2-naphthoate is as follows:

COC1=CC2=CC=CC=C2C=C1C(=O)OC[2][3]

Experimental Protocols
Synthesis of Methyl 3-methoxy-2-naphthoate
A common method for the synthesis of Methyl 3-methoxy-2-naphthoate involves the

methylation of 3-hydroxy-2-naphthoic acid followed by esterification.[4]

Materials:

3-hydroxy-2-naphthoic acid (1 equiv)
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Potassium carbonate (K2CO3) (4.0 equiv)

Iodomethane (MeI)

Anhydrous Dimethylformamide (DMF)

Argon or Nitrogen gas

Magnetic stir bar

Round-bottomed flask

Procedure:

An oven-dried 500 mL round-bottomed flask is charged with 3-hydroxy-2-naphthoic acid

(10.1 g, 53.4 mmol, 1 equiv) and potassium carbonate (29.5 g, 213.6 mmol, 4.0 equiv).[4]

The flask is equipped with a magnetic stir bar and a rubber septum, then evacuated and

back-filled with argon three times to ensure an inert atmosphere.[4]

Anhydrous DMF is added to the flask.

Iodomethane is added dropwise to the stirred suspension.

The reaction mixture is stirred at room temperature until the starting material is consumed

(monitored by TLC).

Upon completion, the reaction is quenched with water and extracted with an appropriate

organic solvent (e.g., ethyl acetate).

The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate,

and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield Methyl 3-
methoxy-2-naphthoate as a white solid.[4]

Synthesis Workflow
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The following diagram illustrates the synthetic pathway for Methyl 3-methoxy-2-naphthoate
from 3-hydroxy-2-naphthoic acid.

3-hydroxy-2-naphthoic acid Methyl 3-methoxy-2-naphthoateK2CO3, MeI
DMF

Click to download full resolution via product page

Caption: Synthetic route to Methyl 3-methoxy-2-naphthoate.

Potential Applications
Methyl 3-methoxy-2-naphthoate serves as a valuable intermediate in the synthesis of more

complex organic molecules.[5] Its derivatives have been explored for their potential biological

activities, including anti-inflammatory and anti-cancer properties.[5] Additionally, its structural

motif is of interest in the development of new materials.[5]

Safety Information
Methyl 3-methoxy-2-naphthoate is classified as a skin and eye irritant.[2] It may also cause

respiratory irritation. Appropriate personal protective equipment, such as gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information-and-smiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/296952
http://orgsyn.org/demo.aspx?prep=v91p0260
https://www.smolecule.com/products/s8736904
https://www.chembk.com/en/chem/Methyl%203-methoxy-2-naphthoate
https://www.benchchem.com/product/b088097#methyl-3-methoxy-2-naphthoate-structural-information-and-smiles
https://www.benchchem.com/product/b088097#methyl-3-methoxy-2-naphthoate-structural-information-and-smiles
https://www.benchchem.com/product/b088097#methyl-3-methoxy-2-naphthoate-structural-information-and-smiles
https://www.benchchem.com/product/b088097#methyl-3-methoxy-2-naphthoate-structural-information-and-smiles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

